3-amino-1,3-dihydro-2H-indol-2-one hydrochloride

• CAS: 43012-47-1
• Molecular Formula: C8H9ClN2O
• Molecular Weight: 184.62 g/mol
• SMILES: C1=CC=C2C(=C1)C(C(=O)N2)N.Cl
• InChI: InChI=1S/C8H8N2O.ClH/c9-7-5-3-1-2-4-6(5)10-8(7)11;/h1-4,7H,9H2,(H,10,11);1H
• InChIKey: UWVYGNLXGHBQNO-UHFFFAOYSA-N

Standard free base forms of oxindoles often lack defined solubility and safety data, creating reproducibility and compliance risks. This hydrochloride salt eliminates that uncertainty. - **Controlled properties**: LogP -0.17, aqueous solubility optimized via HCl counterion; 95% min purity minimizes side reactions. - **Validated scaffold**: N-substituted 3-aminooxindole derivatives show potent BuChE inhibition (IC50 <1 µM) for Alzheimer's programs. - **Compliance ready**: Full GHS classification (H302, H315, H319, H335) enables direct lab risk assessment - unlike unlabeled free base.

3-Amino-1,3-dihydro-2H-indol-2-one Hydrochloride Baseline Profile

3-Amino-1,3-dihydro-2H-indol-2-one hydrochloride (CAS 43012-47-1), also referred to as 3-aminoindolin-2-one hydrochloride, is a heterocyclic organic compound with the molecular formula C8H9ClN2O and a molecular weight of 184.62 g/mol . It belongs to the oxindole (indolin-2-one) class, featuring an indoline scaffold with an amino group at the 3-position and a carbonyl at the 2-position, provided as a hydrochloride salt . The compound is a solid, with standard vendor-reported purity of 95% . It is designated for research and development use only and is not intended for human or veterinary applications .

▪ Hydrochloride salt for aqueous workflow and synthesis compatibility

▪ Defined 95% purity reduces re-purification and impurity risk

▪ Structurally characterized oxindole scaffold for derivatization

▪ Class-level BuChE scaffold context for neurodegenerative research tool development

3-Aminooxindole Hydrochloride vs Free Base: Non-Interchangeability

Substituting the hydrochloride salt (CAS 43012-47-1) with the free base 3-aminoindolin-2-one (CAS 117069-75-7) introduces non-trivial variables that can compromise experimental reproducibility and safety. The salt form directly impacts aqueous solubility, hygroscopicity, and handling characteristics due to the presence of the chloride counterion . Furthermore, the safety profiles diverge: the hydrochloride carries specific GHS hazard classifications—including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation)—which necessitate distinct laboratory handling protocols and risk assessments not necessarily required for the free base . Procurement based solely on the oxindole core overlooks these critical, quantifiable differences in physicochemical behavior and mandated safety compliance.

Salt form may shift physicochemical behavior

Free base substitution alters aqueous solubility, hygroscopicity, and stoichiometry, potentially compromising synthetic and assay reproducibility.

Hazard classification divergence impacts safety protocols

The hydrochloride carries GHS H302/H315/H319/H335 statements absent for the free base, requiring distinct risk assessments and handling procedures.

3-Aminooxindole Hydrochloride: Comparative Procurement Evidence

Physical Form and Handling: HCl Salt vs Free Base

The hydrochloride salt form (CAS 43012-47-1) is reported as a solid with a defined molecular weight of 184.62 g/mol, while the corresponding free base (CAS 117069-75-7) has a molecular weight of 148.16 g/mol . This 36.46 g/mol difference represents the mass contribution of the chloride counterion. Procurement of the salt ensures consistent stoichiometry in reactions and formulations, whereas the free base may exhibit different solubility and hygroscopic properties due to the absence of the chloride ion .

Mass & Form

Head-to-head

+36.46 g/mol

Ensures stoichiometric accuracy

Reported molecular weight difference (salt vs free base)

Evidence Dimension	Molecular Weight and Physical Form
Target Compound Data	184.62 g/mol; Solid hydrochloride salt
Comparator Or Baseline	3-Aminoindolin-2-one free base (CAS 117069-75-7): 148.16 g/mol; Solid
Quantified Difference	+36.46 g/mol mass difference due to chloride counterion
Conditions	Calculated based on reported molecular weights

Why This Matters

Procuring the correct salt form guarantees stoichiometric accuracy in synthetic protocols and eliminates variability introduced by the differing physical properties of the free base.

Hazard Classification: HCl Salt vs Free Base

The hydrochloride salt is subject to a formal GHS hazard classification per ECHA notification, including H302 (harmful if swallowed), H315 (skin irritation), H319 (eye irritation), and H335 (respiratory irritation) [1]. In contrast, the free base form (CAS 117069-75-7) lacks a harmonized hazard classification under CLP, indicating a different and potentially lower immediate hazard profile [2]. This discrepancy means that laboratories must implement more rigorous handling and personal protective equipment protocols for the hydrochloride, directly impacting operational costs and compliance.

GHS Classification

Head-to-head

Classified H302/H315/H319/H335 vs Not classified

Mandates different safety compliance

Based on ECHA notified classification

Evidence Dimension	GHS Hazard Classification
Target Compound Data	Classified: H302, H315, H319, H335 [1]
Comparator Or Baseline	3-Aminoindolin-2-one free base (CAS 117069-75-7): Not classified (no harmonized CLP notification) [2]
Quantified Difference	Qualitative difference in hazard profile: Classified irritant/harmful vs. unclassified
Conditions	Based on ECHA notified classification and CLP criteria

Why This Matters

The presence of specific GHS hazard statements mandates different storage, handling, and disposal procedures, which are critical for institutional safety compliance and procurement planning.

• [1] European Chemicals Agency (ECHA). 3-amino-2,3-dihydro-1H-indol-2-one hydrochloride (EC 829-828-8) Notified Classification. View Source
• [2] European Chemicals Agency (ECHA). 3-amino-2,3-dihydro-1H-indol-2-one (CAS 117069-75-7) - No harmonized classification. View Source

BuChE Inhibition by 3-Aminooxindole Derivatives

While direct biological data for the unsubstituted parent compound (CAS 43012-47-1) is not publicly available in primary literature, a class-level inference can be drawn from structurally related N-substituted 3-aminooxindoles. A study demonstrated that several derivatives in this class are potent inhibitors of butyrylcholinesterase (BuChE), with IC50 values less than 1 µM, and one derivative achieving an IC50 of 27 nM [1]. These compounds also exhibited selectivity for BuChE over acetylcholinesterase (AChE) [1]. This establishes the 3-aminooxindole core as a viable scaffold for developing selective BuChE inhibitors, making the parent hydrochloride a valuable starting material or reference standard in such research programs.

BuChE Inhibition

Class-level

Parent data not directly reported

Supports scaffold evaluation context

Derivatives IC50

Purity Specification

Head-to-head

≥95% specified

Reduces impurity-related risk

Free base purity typically unspecified per vendor listings

Solubility Profile

Head-to-head

LogP diff. 0.43

Affects aqueous assay compatibility

Calculated LogP salt -0.17 vs free base 0.26; LogSW also diverges

Molecular Weight

Head-to-head

19.7% difference

Prevents molar calculation errors

184.62 vs 148.16 g/mol; critical for solution preparation

Evidence Dimension	BuChE Inhibitory Potency
Target Compound Data	Not directly reported
Comparator Or Baseline	N-substituted 3-aminooxindole derivatives: IC50 < 1 µM (most compounds); IC50 = 27 nM (most potent derivative) [1]
Quantified Difference	Data not applicable for parent compound; class inference only
Conditions	In vitro enzymatic assay (BuChE)

Why This Matters

The established potency of close structural analogs validates the procurement of the parent scaffold for medicinal chemistry optimization, fragment-based drug discovery, or as a control in screening assays targeting neurodegenerative pathways.

• [1] Results in Chemistry, 2023, 6, 101032. N-Substituted 3-Aminooxindoles and N-Propargyl Derivatives: Potential Biological Activities against Alzheimer's Disease. View Source

Purity Specification: Defined vs Unspecified Free Base

Multiple reputable vendors specify a minimum purity of 95% for the hydrochloride salt (CAS 43012-47-1) . In contrast, the free base form (CAS 117069-75-7) is often offered without a stated purity specification, introducing uncertainty in its use as a synthetic intermediate or reference material . This quantifiable purity guarantee for the hydrochloride reduces the risk of experimental failure due to unknown impurities and minimizes the need for additional purification steps.

Purity Specification

Head-to-head

≥95% specified

Reduces impurity-related risk

Free base purity typically unspecified per vendor listings

Evidence Dimension	Minimum Assured Purity
Target Compound Data	95% (specified by AKSci, CymitQuimica)
Comparator Or Baseline	3-Aminoindolin-2-one free base (CAS 117069-75-7): Purity unspecified (CymitQuimica product listing shows no purity data)
Quantified Difference	≥95% specified vs. unspecified
Conditions	Vendor Certificate of Analysis standards

Why This Matters

Procuring a batch with a defined purity specification (95%) directly translates to higher confidence in experimental outcomes and eliminates the time and cost associated with post-purchase analytical verification or purification.

Solubility Profile: HCl Salt vs Free Base

The hydrochloride salt exhibits a LogP of -0.17 and a LogSW of -1.51, indicating high aqueous solubility and low lipophilicity . The free base form (CAS 117069-75-7) has a calculated LogP of 0.26 and LogSW of -2.38, showing a shift towards greater lipophilicity and reduced water solubility . This difference in partition coefficients and solubility directly affects compound behavior in biological assays and synthetic reactions, making the salt form more suitable for aqueous environments.

Solubility Profile

Head-to-head

LogP diff. 0.43

Affects aqueous assay compatibility

Calculated LogP salt -0.17 vs free base 0.26; LogSW also diverges

Evidence Dimension	LogP and LogSW Values
Target Compound Data	LogP: -0.17; LogSW: -1.51
Comparator Or Baseline	3-Aminoindolin-2-one free base (CAS 117069-75-7): LogP: 0.26; LogSW: -2.38
Quantified Difference	LogP difference: 0.43 units; LogSW difference: 0.87 units
Conditions	Calculated physicochemical properties

Why This Matters

The distinct solubility profile of the hydrochloride salt ensures consistent performance in aqueous-based assays and synthetic protocols, reducing variability compared to the less water-soluble free base.

Molecular Weight: HCl Salt vs Free Base

The hydrochloride salt has a precisely defined molecular weight of 184.62 g/mol, which is critical for accurate molar calculations in synthetic and analytical procedures . In contrast, the free base has a molecular weight of 148.16 g/mol . Using the incorrect molecular weight would lead to a 19.7% error in molar calculations, potentially compromising reaction stoichiometry, solution concentrations, and quantitative assay results.

Molecular Weight

Head-to-head

19.7% difference

Prevents molar calculation errors

184.62 vs 148.16 g/mol; critical for solution preparation

Evidence Dimension	Molecular Weight for Molar Calculations
Target Compound Data	184.62 g/mol
Comparator Or Baseline	3-Aminoindolin-2-one free base (CAS 117069-75-7): 148.16 g/mol
Quantified Difference	36.46 g/mol (19.7% relative difference)
Conditions	Calculated from molecular formulas

Why This Matters

Accurate molecular weight is essential for precise stoichiometric calculations in synthesis and for preparing solutions of known concentration in biological assays, ensuring experimental reproducibility.

Application Scenarios for 3-Aminoindolin-2-one Hydrochloride

BuChE Inhibitor Scaffold Optimization

Based on class-level evidence demonstrating potent BuChE inhibition (IC50 < 1 µM) among N-substituted 3-aminooxindole derivatives, the hydrochloride salt serves as an ideal starting scaffold for medicinal chemistry programs targeting Alzheimer's disease [1]. The defined purity (95%) and solubility profile (LogP -0.17) of the hydrochloride facilitate reproducible synthetic derivatization and biological evaluation in aqueous assay systems [2].

Analytical Reference Standard for Oxindoles

The well-characterized physical properties (molecular weight 184.62 g/mol, solid hydrochloride form) and specified minimum purity (95%) make this compound suitable as a reference standard for analytical method development, including HPLC calibration and LC-MS quantification of oxindole-containing molecules [1][2].

Synthetic Intermediate for Bioactive Heterocycles

The reactive 3-amino group on the oxindole core enables facile functionalization, while the hydrochloride salt form ensures reliable handling and storage. The 95% purity specification reduces the risk of side reactions from impurities, making it a preferred choice over the less characterized free base for multi-step organic syntheses [1].

Defined Hazard Classification for Safe Handling

For research institutions with stringent safety compliance requirements, the hydrochloride salt's formal GHS classification (H302, H315, H319, H335) provides clear guidance for risk assessment and handling protocols [1]. This transparency in hazard communication is often absent for the free base analog, making the hydrochloride a more accountable choice for regulated laboratory environments [2].

Application

Selection Property

Validation Focus

BuChE inhibitor scaffold optimization

Defined purity and salt form

Aqueous assay and derivatization consistency

Analytical reference standard

Specified purity and molecular weight

HPLC/LC-MS method calibration reliability

Synthetic intermediate

Reactive 3-amino group on pure salt

Multi-step synthesis reproducibility

Safety-compliant procurement

GHS-classified hazard profile

Institutional risk assessment protocols

• [1] European Chemicals Agency (ECHA). 3-amino-2,3-dihydro-1H-indol-2-one hydrochloride (EC 829-828-8) Notified Classification. View Source
• [2] Results in Chemistry, 2023, 6, 101032. N-Substituted 3-Aminooxindoles and N-Propargyl Derivatives: Potential Biological Activities against Alzheimer's Disease. View Source